Cas no 335402-73-8 (<br>2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetam ide)

• Product Name: <br>2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetam ide
• CAS No: 335402-73-8
• MF: C₂₅H₂₃ClN₄OS
• MW: 462.994323015213
• CID: 3073936
• PubChem ID: 1735727
• Update Time: 2025-06-30

<br>2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetam ide Chemical and Physical Properties

Names and Identifiers

• <br>2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetam ide
• 2-((5-(2-Chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide
• AG-690/40753943
• 2-{[5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• 2-[[5-(2-chlorophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• CS-0364146
• STL348463
• 2-[5-(2-Chloro-phenyl)-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl]-N-(2,4,6-trimethyl-phenyl)-acetamide
• 335402-73-8
• AKOS000587816
• 2-{[5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-mesitylacetamide

• MDL： MFCD02741498
• Inchi： 1S/C25H23ClN4OS/c1-16-13-17(2)23(18(3)14-16)27-22(31)15-32-25-29-28-24(20-11-7-8-12-21(20)26)30(25)19-9-5-4-6-10-19/h4-14H,15H2,1-3H3,(H,27,31)
• InChI Key： GKXMKJJQIFNKDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(N1C1C=CC=CC=1)SCC(NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 462.1281102Da
• Monoisotopic Mass: 462.1281102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 85.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on <br>2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetam ide

Introduction to 2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide (CAS No. 335402-73-8)

The compound 2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide, identified by its CAS number 335402-73-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic derivative has garnered attention due to its unique structural features and promising biological activities. The molecular framework incorporates a 5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazole core, which is a well-documented scaffold in medicinal chemistry, known for its potential in modulating various biological pathways. The presence of a mesitylacetamide moiety further enhances its pharmacological profile by contributing to metabolic stability and bioavailability.

In recent years, the exploration of triazole derivatives has been extensively studied for their therapeutic applications. The 5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazole moiety exhibits remarkable versatility, serving as a key pharmacophore in the development of drugs targeting inflammatory diseases, infectious agents, and even certain types of cancer. The chlorophenyl group introduces a lipophilic character to the molecule while maintaining electronic balance, which is crucial for receptor binding affinity. Meanwhile, the phenyl ring adjacent to the triazole ring enhances the compound's solubility and interaction with biological targets.

The mesitylacetamide component plays a pivotal role in optimizing the pharmacokinetic properties of the compound. Mesityl groups are known for their ability to stabilize amide functionalities, thereby extending the half-life of drugs and improving their oral bioavailability. This feature is particularly valuable in chronic disease management where consistent drug levels are essential. The combination of these structural elements makes 2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide a compelling candidate for further investigation.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple targets simultaneously. The structural design of this compound aligns with this trend by integrating several pharmacologically relevant groups into a single molecular entity. Preliminary studies have suggested that it may exhibit inhibitory activity against enzymes involved in pain signaling and inflammation. Specifically, its triazole core has been shown to interact with cyclooxygenase (COX) enzymes and other inflammatory mediators, making it a potential lead compound for nonsteroidal anti-inflammatory drug (NSAID) analogs.

Moreover, the 5-(2-chlorophenyl) substituent has been identified as a critical feature for achieving high binding affinity to certain protein targets. This moiety is commonly found in approved drugs due to its ability to form hydrogen bonds and hydrophobic interactions with biological receptors. In contrast, the phenyl ring on the triazole ring provides additional spatial orientation and electronic modulation, ensuring optimal positioning within the active site of target enzymes or receptors.

The mesitylacetamide part of the molecule contributes to metabolic stability by preventing rapid degradation in vivo. This is particularly important for drugs that require prolonged action or have narrow therapeutic windows. The mesityl group's steric bulk also helps to reduce off-target effects by minimizing interactions with non-intended receptors. These attributes make N-mesitylacetamide derivatives valuable candidates for drug development across various therapeutic areas.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates like 2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide. Molecular docking simulations have been performed to evaluate its binding affinity to various biological targets, including kinases and transcription factors implicated in cancer progression. These studies have revealed promising interactions that warrant further experimental validation through enzyme inhibition assays and cell-based assays.

In addition to its potential as an anti-inflammatory agent, this compound may also exhibit antimicrobial properties. The triazole ring is known to disrupt fungal cell membranes by inhibiting ergosterol biosynthesis. Combined with the chlorophenyl group's ability to penetrate microbial cell walls, this derivative could be effective against resistant strains of bacteria or fungi. Such dual functionality would make it an attractive candidate for combination therapies aimed at treating polymicrobial infections.

The synthesis of 2-((5-(2-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-mesitylacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Key synthetic steps include condensation reactions between halogenated phenols and amidines to form the triazole core followed by thiolation with mesitylacetonitrile derivatives under acidic conditions. Advances in green chemistry have led to modifications in these synthetic protocols that reduce waste generation while maintaining high yields.

The pharmacological evaluation of this compound has begun with initial in vitro studies focusing on its cytotoxicity profile against human cancer cell lines derived from different tissues including breast cancer (MCF7), prostate cancer (PC3), and leukemia (K562). Preliminary results indicate moderate cytotoxic effects at higher concentrations but lower toxicity at submicromolar levels compared to conventional chemotherapeutic agents such as doxorubicin or paclitaxel.

Future directions for research on this compound include optimizing synthetic routes for scalability and exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases like rheumatoid arthritis or multiple myeloma where inflammation plays a central role in disease progression. Additionally; exploring its efficacy against drug-resistant pathogens remains an exciting avenue given recent concerns about rising antimicrobial resistance worldwide.